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Compound of Interest

Compound Name: Lysozyme C

Cat. No.: B1576136

This technical support center provides troubleshooting guidance and answers to frequently
asked questions for researchers, scientists, and drug development professionals encountering
challenges with Lysozyme C's efficacy against Gram-negative bacteria.

Frequently Asked Questions (FAQSs)

Q1: Why are Gram-negative bacteria often resistant to Lysozyme C?

Gram-negative bacteria possess a complex cell envelope that inherently protects them from
Lysozyme C. The primary resistance mechanism is the outer membrane, a formidable barrier
composed of lipopolysaccharides (LPS), phospholipids, and proteins.[1][2][3] This outer layer
physically obstructs the enzyme, preventing it from accessing its target: the peptidoglycan layer
located in the periplasmic space.[1][4] Additionally, some Gram-negative species produce
specific protein inhibitors, such as vy or MIiC/PIiC, which directly bind to and inactivate
lysozyme.[4][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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